molecular formula C7H6N2O4S B8797435 7-Hydroxy-8-nitro-2H-thiazolo[3,2-A]pyridin-5(3H)-one CAS No. 1303510-58-8

7-Hydroxy-8-nitro-2H-thiazolo[3,2-A]pyridin-5(3H)-one

Cat. No.: B8797435
CAS No.: 1303510-58-8
M. Wt: 214.20 g/mol
InChI Key: VQMGIUMLLBOOGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Hydroxy-8-nitro-2H-thiazolo[3,2-A]pyridin-5(3H)-one is a useful research compound. Its molecular formula is C7H6N2O4S and its molecular weight is 214.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1303510-58-8

Molecular Formula

C7H6N2O4S

Molecular Weight

214.20 g/mol

IUPAC Name

7-hydroxy-8-nitro-2,3-dihydro-[1,3]thiazolo[3,2-a]pyridin-5-one

InChI

InChI=1S/C7H6N2O4S/c10-4-3-5(11)8-1-2-14-7(8)6(4)9(12)13/h3,10H,1-2H2

InChI Key

VQMGIUMLLBOOGT-UHFFFAOYSA-N

Canonical SMILES

C1CSC2=C(C(=CC(=O)N21)O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the same reaction conditions and workup as described for the preparation of Intermediate (I-19b), 2-nitromethylene-thiazolidine (0.65 g, 4.45 mmol) was reacted with malonic acid bis-(2,4,6-trichloro-phenyl) ester (1.5 g, 4.45 mmol) in Xylene (10 mL) to afford the crude product. Purification by column chromatography on silica gel (100% ethylacetate) afforded 0.3 g of the product (33% yield).
Quantity
0.65 g
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Yield
33%

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